(2-Methyl-2-aza-bicyclo[2.2.2]oct-6-yl)-methanol

• IUPAC Name: (2-methyl-2-azabicyclo[2.2.2]octan-6-yl)methanol
• InChI: InChI=1S/C9H17NO/c1-10-5-7-2-3-9(10)8(4-7)6-11/h7-9,11H,2-6H2,1H3
• InChI Key: BMOYMDZLGPXCOZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2CCC1C(C2)CO
• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol

Description

“(2-Methyl-2-aza-bicyclo[2.2.2]oct-6-yl)-methanol” is a chemical compound with the molecular formula C9H16. It is a derivative of the parent compound “bicyclo[2.2.2]octane”, which is a type of organic compound characterized by a structure consisting of a six-membered ring fused with a three-membered ring.

Scientific Research Applications

Methanol in Polymer Membrane Development

Methyl Tert-butyl Ether (MTBE), produced with methanol, serves as a popular fuel additive. Research on polymer membranes for MTBE/methanol separation via pervaporation highlights methanol's role in enhancing fuel performance and reducing hazardous emissions. This area of study focuses on the efficiency of various polymer membranes in separating methanol from MTBE, contributing to cleaner fuel production technologies (Pulyalina et al., 2020).

Methanol in Energy Transport Systems

Methanol's utility in thermal energy transport systems, particularly in the synthesis and decomposition reactions for energy conservation and global environment protection, represents another significant research application. Studies have explored methanol's role in recovering wasted or unused discharged heat from industrial sources, with a focus on the development of catalysts and liquid-phase reactors (Liu et al., 2002).

Methanol in Hydrogen Production

The production of hydrogen from methanol through various reforming processes is a critical area of research, with implications for sustainable energy. This includes steam reforming, partial oxidation, and autothermal reforming of methanol, focusing on catalyst development and reactor technology for efficient hydrogen production (García et al., 2021).

Methanol as a Chemical Marker in Transformer Insulating Oil

Methanol has been investigated as a chemical marker for assessing the condition of solid insulation in power transformers. Research in this area covers analytical methods for methanol determination in transformer oil, kinetic studies on methanol generation, and field measurements for monitoring cellulosic insulation degradation (Jalbert et al., 2019).